![molecular formula C8H10N4O B2637300 N-(Cyanomethyl)-2-ethylpyrazole-3-carboxamide CAS No. 1880711-02-3](/img/structure/B2637300.png)
N-(Cyanomethyl)-2-ethylpyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(Cyanomethyl)-2-ethylpyrazole-3-carboxamide” is a complex organic compound. The “cyanomethyl” group (N≡CCH2–) is a type of nitrile group . Nitriles are organic compounds that have a −C≡N functional group . The term “2-ethylpyrazole-3-carboxamide” suggests the presence of a pyrazole ring, which is a type of heterocyclic aromatic organic compound .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, cyanoacetamides, which are similar, can be synthesized in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates .Molecular Structure Analysis
The molecular structure analysis of a specific compound like “this compound” would require more specific information or experimental data .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific compound like “this compound” would depend on its specific chemical structure. These properties could include molecular weight, solubility, melting point, boiling point, and others .Mechanism of Action
The mechanism of action of a specific compound like “N-(Cyanomethyl)-2-ethylpyrazole-3-carboxamide” in biological systems would depend on its specific chemical structure and the biological target. For example, a similar compound, N-cyanomethyl-2-chloroisonicotinamide, has been studied for its effects on respiration, lipid metabolism, and other processes in rice plants .
Safety and Hazards
Future Directions
The future directions in the study and application of a specific compound like “N-(Cyanomethyl)-2-ethylpyrazole-3-carboxamide” would depend on its specific properties and potential applications. For example, compounds with similar structures have been studied for their potential as antiproliferative agents .
Properties
IUPAC Name |
N-(cyanomethyl)-2-ethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O/c1-2-12-7(3-5-11-12)8(13)10-6-4-9/h3,5H,2,6H2,1H3,(H,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXSQCVICEREFQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.